N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-hydroxyethyl)oxalamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-hydroxyethyl)oxamide
• InChI: InChI=1S/C15H19F2N3O6S/c16-10-2-3-11(17)12(8-10)27(24,25)20-5-1-7-26-13(20)9-19-15(23)14(22)18-4-6-21/h2-3,8,13,21H,1,4-7,9H2,(H,18,22)(H,19,23)
• InChI Key: VWBQDFGSCDXMQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCO)S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C15H19F2N3O6S
• Molecular Weight: 407.4 g/mol

Description

The compound is a type of sulfonamide, which is a group of compounds containing a sulfonyl functional group attached to two other groups. Sulfonamides are known for their use in medicine, particularly as antibiotics.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

The synthesis of sulfone derivatives, including those similar in structure to N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-hydroxyethyl)oxalamide, has been a subject of research due to their potential as nonsteroidal antiandrogens. For instance, Tucker et al. (1988) developed a series of sulfone derivatives tested for antiandrogen activity, leading to the discovery of novel, potent antiandrogens which are peripherally selective (Tucker, Crook, & Chesterson, 1988).

Bio-inspired Hydrophilic Applications

Freitas et al. (2020) explored bio-inspired hydrophilic bistriflimide-based ionic liquids, demonstrating the potential of sulfone-based compounds in creating hydrophilic solutions for sustainable and green chemistry applications (Freitas, Shimizu, & Lopes, 2020).

Novel Synthetic Methods

Mamedov et al. (2016) developed a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the versatility of sulfone and sulfoxide compounds in chemical synthesis (Mamedov, Mamedova, Khikmatova, Mironova, Krivolapov, Bazanova, Chachkov, Katsyuba, Rizvanov, & Latypov, 2016).

Environmental and Analytical Chemistry Applications

In the context of environmental science, Liu et al. (2012) synthesized novel sulfonated thin-film composite nanofiltration membranes, improving water flux and dye treatment efficiency. This research indicates the role of sulfone-based compounds in enhancing membrane technology for water purification (Liu, Zhang, Zhou, Ren, Geng, Luan, & Wang, 2012).

High Sensitivity Analysis in Proteomics

Qiao et al. (2009) demonstrated the use of a water-soluble sulfo-3H-indocyanine dye for high sensitivity analysis of proteins, underlining the application of sulfone-based dyes in proteomics for enhanced detection sensitivity (Qiao, Wang, Ma, Deng, Liang, Zhang, Peng, & Zhang, 2009).